8-iodoquinolin-5-ol
Description
8-Iodoquinolin-5-ol (8-IQ) is an organic compound with a molecular formula of C9H6INO. It is a derivative of quinolin-5-ol and is used as an intermediate in the synthesis of various organic compounds. 8-IQ is a white solid with a melting point of 135-140°C. It has been extensively studied for its potential applications in medicinal chemistry and organic synthesis.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-iodoquinolin-5-ol involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a quinoline ring system, introduction of an iodine atom, and hydroxylation at the 5-position of the quinoline ring.", "Starting Materials": ["2-aminobenzaldehyde", "iodine", "sodium hydroxide", "acetic acid", "sulfuric acid", "ethanol", "sodium nitrite", "sodium sulfite", "copper sulfate", "sodium chloride", "sodium carbonate", "water"], "Reaction": ["Step 1: Conversion of 2-aminobenzaldehyde to 2-aminobenzophenone by reacting with acetic acid and sulfuric acid in ethanol.", "Step 2: Conversion of 2-aminobenzophenone to 2-iodoquinoline by reacting with iodine and sodium hydroxide in ethanol.", "Step 3: Conversion of 2-iodoquinoline to 8-iodoquinoline by reacting with copper sulfate and sodium chloride in water.", "Step 4: Conversion of 8-iodoquinoline to 8-iodoquinolin-5-ol by reacting with sodium nitrite and sodium sulfite in water, followed by hydrolysis with sodium hydroxide." ] } | |
CAS RN |
856083-17-5 |
Molecular Formula |
C9H6INO |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
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